2-Chloro-1-(4-hydroxy-3-methylpiperidin-1-yl)propan-1-one

• IUPAC Name: 2-chloro-1-(4-hydroxy-3-methylpiperidin-1-yl)propan-1-one
• InChI: InChI=1S/C9H16ClNO2/c1-6-5-11(4-3-8(6)12)9(13)7(2)10/h6-8,12H,3-5H2,1-2H3
• InChI Key: IYPCUBTTXRNTLX-UHFFFAOYSA-N
• Canonical SMILES: CC1CN(CCC1O)C(=O)C(C)Cl
• Molecular Formula: C9H16ClNO2
• Molecular Weight: 205.68 g/mol
• CAS No.: 1593816-59-1

Description

2-Chloro-1-(4-hydroxy-3-methylpiperidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C9H16ClNO2 and its molecular weight is 205.68 g/mol. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Studies

• Derivative Preparation for Analgesic Properties : Derivatives of a closely related compound, 2-chloro-6-(4-hydroxy-1-methylpiperidin-4-yl)pyridine, were synthesized and evaluated for their analgesic properties. This study demonstrates the potential of derivatives of 2-Chloro-1-(4-hydroxy-3-methylpiperidin-1-yl)propan-1-one in developing pain-relieving medications (Radl et al., 1999).

• Use in Oligoribonucleotide Synthesis : A derivative, the 1-[(2-chloro-4-methyl)phenyl]-4-methoxypiperidin-4-yl group, was identified as suitable for protecting 2′-hydroxy functions in the rapid synthesis of oligoribonucleotides. This highlights the compound's utility in facilitating complex biochemical synthesis processes (Reese, Serafinowska, & Zappia, 1986).

• Role in Synthesizing Isotopomers : The compound was involved in the synthesis of the 3-[14C]-isotopomer of a 5HT1A antagonist, demonstrating its role in the preparation of radiochemically pure isotopomers for research in neuropharmacology (Czeskis, 1998).

Chemical Structure and Properties Analysis

• Cocrystals Study : The cocrystal structure of a similar compound, bis(4-hydroxy-1-methylpiperidine betaine) hydrochloride, was analyzed. This type of research is crucial for understanding the molecular interactions and properties of related chemical compounds (Dega-Szafran et al., 2006).

• NMDA Receptor Antagonist Development : The compound's derivative was used in creating a NR2B subtype-selective NMDA antagonist, illustrating its relevance in developing neuroprotective agents (Butler et al., 1998).

• Synthesis of α1 Receptor Antagonists : A derivative was synthesized with the potential for α1 receptor antagonistic activity, indicating its importance in cardiovascular and neurological research (Hon, 2013).